1-Methoxypiperidin-4-amine
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Overview
Description
1-Methoxypiperidin-4-amine is a chemical compound with the CAS Number: 1427275-07-7. It has a molecular weight of 130.19 and its IUPAC name is this compound . It is stored at a temperature of 4 degrees Celsius and has a purity of 95%. The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H14N2O/c1-9-8-4-2-6(7)3-5-8/h6H,2-5,7H2,1H3 . This code provides a specific string of characters that describes the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature. The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Reaction Mechanisms and Radical Decomposition
- The interaction of 1-methoxypiperidin-4-amine in the presence of aminoxyls like TEMPO with dioxiranes results in the production of methoxyamine derivatives and provides insights into free-radical mechanisms, highlighting its relevance in radical decomposition studies (Dinoi et al., 1998).
Biological Activity and Potential Therapeutic Applications
- Structural derivatives of this compound, particularly in the form of functionalized acridin-9-amines, exhibit significant anti-prion activity, indicating potential therapeutic applications for prion diseases. The variation in side chains attached to the 9-amino function of the acridine ring plays a crucial role in determining the biological activity of these compounds (Nguyen et al., 2008).
Synthesis and Intermediates in Drug Development
- This compound serves as a valuable intermediate in the synthesis of significant drug molecules such as Cisapride and its analogs. The efficient synthesis route from enantiopure 4-formylazetidin-2-one highlights its utility in pharmaceutical chemistry (Shirode et al., 2008).
Anthelmintic Activity
- Derivatives of this compound, specifically N-benzylidenepyridin-4-amines, have been synthesized and demonstrated significant anthelmintic activity against earthworms, suggesting potential applications in the development of novel anthelmintic agents (Dutta, 2014).
Chemical Kinetics and Reaction Mechanisms
- Studies involving the reactions of various phenyl 4-nitrophenyl thionocarbonates with alicyclic amines, including this compound, offer valuable insights into chemical kinetics and reaction mechanisms. These findings have implications for understanding the behavior of similar compounds in chemical reactions (Castro et al., 2001).
Safety and Hazards
The safety information for 1-Methoxypiperidin-4-amine includes several hazard statements such as H227, H302, H312, H315, H318, H332, H335 . These codes correspond to different types of hazards associated with the compound. The precautionary statements include P210, P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P370+P378, P403+P233, P403+P235, P405, P501 . These codes provide guidance on how to handle the compound safely.
Mechanism of Action
Mode of Action
It is known that piperidine derivatives, which include 1-methoxypiperidin-4-amine, can exhibit a wide range of biological activities .
Biochemical Pathways
Piperidine derivatives are known to be involved in various biological processes, but the exact pathways and downstream effects of this compound require further investigation .
Properties
IUPAC Name |
1-methoxypiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O/c1-9-8-4-2-6(7)3-5-8/h6H,2-5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEMPUVPCJIMRCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON1CCC(CC1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1427275-07-7 |
Source
|
Record name | 1-methoxypiperidin-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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